An efficient didehydroxylation method for the biomass-derived polyols glycerol and erythritol. Mechanistic studies of a formic acid-mediated deoxygenation†
Chemical Communications Pub Date: 2009-05-13 DOI: 10.1039/B907746D
Abstract
An efficient 1,2-deoxygenation method, involving an unexpected mechanism, was found for simple
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